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Compound of Interest

Compound Name: Pigment Yellow 194

Cat. No.: B1581403

Introduction

Pigment Yellow 194 is a benzimidazolone organic pigment that offers a bright, medium to
greenish shade of yellow.[1][2][3] It is widely utilized in the coatings industry, particularly in
powder coatings, due to its excellent performance characteristics.[1][2][4][5] This pigment is
recognized for its high color strength, good heat stability, and excellent light and weathering
fastness, making it a suitable and cost-effective alternative to lead-chromate pigments.[3]
These attributes make it a preferred choice for a variety of industrial and decorative powder
coating applications.[2][6]

Key Performance Characteristics
Pigment Yellow 194 exhibits a range of desirable properties for powder coating formulations:

e High Tinting Strength and Opacity: It provides strong, vibrant color even at low
concentrations, which contributes to its cost-effectiveness.[3]

o Excellent Heat Stability: This pigment can withstand the high temperatures involved in the
powder coating extrusion and curing processes without significant color change.[3][4][5]
Technical data indicates stability up to 200-280°C.[5][7][8][9]

e Superior Light and Weather Fastness: Pigment Yellow 194 demonstrates outstanding
resistance to fading and degradation upon exposure to UV light and environmental
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conditions, making it suitable for exterior applications.[1][10][11] Lightfastness is typically
rated on a scale of 1-8, with Pigment Yellow 194 achieving a rating of 7-8.[5][7][8][9]

e Good Chemical Resistance: It shows good resistance to acids, alkalis, and various solvents,
ensuring the durability of the final coating.[1][3]

o Good Dispersibility: This pigment disperses well within the powder coating matrix, which is
crucial for achieving a uniform color and smooth finish.[4][5]

Applications in Powder Coatings

The robust performance profile of Pigment Yellow 194 makes it suitable for a wide array of
powder coating applications, including:

o General Industrial Coatings: Its durability and chemical resistance make it ideal for coating
machinery, equipment, and other industrial components.[2]

o Automotive Coatings: It can be used in various automotive applications due to its good
weathering and heat resistance.[2][6]

 Architectural Coatings: Its excellent lightfastness makes it a reliable choice for exterior
architectural elements.[10]

o Decorative Coatings: The bright, clean shade of Pigment Yellow 194 is well-suited for
decorative applications on various substrates.[2]

Quantitative Data Summary

The following tables summarize the key quantitative performance data for Pigment Yellow 194
based on typical technical data sheets.

Table 1: Physical and Chemical Properties
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Property Value Source(s)
Chemical Class Benzimidazolone [L1031[7]

C.l. Name Pigment Yellow 194 [7]

C.I. Number 11785 [7][10]

CAS Number 82199-12-0 [41[5][71[8][°]
Density 1.43-1.5g/cm3 [71[8]1[9]

Oil Absorption 40 - 98 g/100g 51718191

Table 2: Performance and Fastness Properties
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Property Rating/Value Test Conditions Source(s)
N Varies by

Heat Stability 200 - 280 °C [51[7118]1[9]
manufacturer

Light Fastness (Full 7 - 8 (on a scale of 1-
ISO 105-B02 [BII71[81[9]

Tone) 8)

Light Fastness (Tint

7 (on a scale of 1-8) ISO 105-B02 [7]
Tone)
Acid Resistance 5 (on a scale of 1-5) 5% HCI 517181191
] ) 4 -5 (on a scale of 1-
Alkali Resistance 5% NaOH 517181191

5)

Water Resistance

5 (on a scale of 1-5)

[5]

Xylene Resistance

3 (on a scale of 1-5)

[7]

Ethanol Resistance

4 (on a scale of 1-5)

[7]

Ethyl Acetate
Resistance

3 (on a scale of 1-5)

[7]

MEK Resistance

3 (on a scale of 1-5)

[7]

White Spirit
Resistance

4 (on a scale of 1-5)

[7]

Experimental Protocols

Detailed methodologies for key performance evaluations of Pigment Yellow 194 in powder

coatings are provided below.

1. Protocol for Heat Stability Assessment

e Objective: To determine the maximum temperature at which Pigment Yellow 194 remains

color-stable in a specific powder coating formulation.

o Materials:
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o Pigment Yellow 194

o Base powder coating resin (e.g., Polyester-TGIC, Polyester-HAA, Epoxy-Polyester)
o Extruder

o Grinder/Miller

o Sieving equipment

o Electrostatic spray gun and application booth

o Curing oven

o Spectrocolorimeter

o Standard testing panels (e.g., steel, aluminum)

Procedure:

o Prepare a masterbatch of the powder coating formulation including the resin, additives,
and a defined concentration of Pigment Yellow 194 (e.g., 1.0% by weight).

o Homogenize the raw materials in a high-speed mixer.

o Extrude the mixture at a temperature appropriate for the resin system (e.g., 100-120°C).
o Chip and grind the extrudate into a fine powder.

o Sieve the powder to the desired particle size distribution (e.g., 20-100 um).

o Apply the powder coating onto a series of test panels using an electrostatic spray gun to a
consistent film thickness (e.g., 60-80 um).

o Cure the coated panels in a laboratory oven at a range of temperatures (e.g., 180°C,
200°C, 220°C, 240°C) for a specified duration (e.g., 10 minutes).

o After cooling, measure the color of each panel using a spectrocolorimeter (CIELAB Lab*
values).
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o Calculate the color difference (AE*) between the panels cured at higher temperatures and
a control panel cured at the standard temperature (e.g., 180°C).

o The heat stability is defined as the highest temperature at which the AE* value remains
below a predefined threshold (e.g., AE* < 1.0).

2. Protocol for Lightfastness and Weathering Resistance Evaluation

o Objective: To assess the resistance of a powder coating containing Pigment Yellow 194 to
color change and degradation upon exposure to simulated sunlight and weathering
conditions.

e Materials:
o Coated test panels prepared as described in the heat stability protocol.
o Accelerated weathering apparatus (e.g., Xenon arc or QUV chamber).
o Spectrocolorimeter.
o Gloss meter.

e Procedure:

o Prepare a set of coated panels with the powder coating formulation containing Pigment
Yellow 194.

o Measure the initial color (CIELAB Lab*) and gloss of the panels.
o Place the panels in the accelerated weathering apparatus.

= Xenon Arc Test (ASTM G155): Simulates the full spectrum of sunlight. Expose panels
for a specified duration (e.g., 1000, 2000 hours).

= QUV Test (ASTM G154): Simulates the effects of UV radiation and moisture. Alternate
between UV exposure and condensation cycles.
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o Atregular intervals (e.g., every 250 hours), remove the panels and measure their color
and gloss.

o Calculate the color change (AE*) and the percentage of gloss retention compared to the
initial measurements.

o The lightfastness is typically rated on the Blue Wool Scale (1-8), where a higher number
indicates better fastness. This can be correlated from the AE* data after a specific
exposure time.

3. Protocol for Chemical Resistance Testing
o Objective: To evaluate the resistance of the cured powder coating film to various chemicals.
e Materials:

o Cured powder coating panels.

o Arange of test chemicals (e.g., 5% HCI, 5% NaOH, Xylene, MEK).

o Cotton balls or cloths.

o Watch glasses to cover the test area.

e Procedure:

[e]

Place a small cotton ball saturated with the test chemical onto the surface of the cured
coating.

o Cover the cotton ball with a watch glass to prevent evaporation.
o Allow the chemical to be in contact with the coating for a specified period (e.g., 24 hours).
o Remove the watch glass and cotton ball, and gently wipe the area clean.

o Visually inspect the coating for any signs of degradation, such as blistering, softening,
discoloration, or loss of adhesion.

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581403?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Rate the resistance on a scale of 1-5, where 5 indicates no effect and 1 indicates severe
degradation.
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Caption: Workflow for Powder Coating Manufacturing with Pigment Yellow 194.
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Caption: Decision Workflow for Selecting Pigment Yellow 194.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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